Cas no 1207452-23-0 (2-amino-1H-1,3-benzodiazole-5-carboxamide)

2-amino-1H-1,3-benzodiazole-5-carboxamide structure

1207452-23-0 structure

Product Name:2-amino-1H-1,3-benzodiazole-5-carboxamide

CAS No:1207452-23-0

MF:C₈H₈N₄O

MW:176.175320625305

CID:4675116

PubChem ID:68352026

Update Time:2023-11-24

2-amino-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-amino-1H-benzo[d]imidazole-5-carboxamide
- 1H-Benzimidazole-6-carboxamide, 2-amino-
- MVZXAQTVSPDLMF-UHFFFAOYSA-N
- 2-Amino-1H-benzimidazole-6-carboxamide
- 2-Amino-1H-1,3-benzodiazole-6-carboxamide
- 2-amino-1H-1,3-benzodiazole-5-carboxamide
- Inchi： 1S/C8H8N4O/c9-7(13)4-1-2-5-6(3-4)12-8(10)11-5/h1-3H,(H2,9,13)(H3,10,11,12)
- InChI Key： MVZXAQTVSPDLMF-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC2=C(C=1)NC(N)=N2)N

Computed Properties

Exact Mass: 176.07
Monoisotopic Mass: 176.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 97.8

2-amino-1H-1,3-benzodiazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM436657-250mg	2-amino-1H-benzo[d]imidazole-5-carboxamide	1207452-23-0	95%+	250mg	$353	2023-01-10
Chemenu	CM436657-500mg	2-amino-1H-benzo[d]imidazole-5-carboxamide	1207452-23-0	95%+	500mg	$648	2023-01-10
Chemenu	CM436657-1g	2-amino-1H-benzo[d]imidazole-5-carboxamide	1207452-23-0	95%+	1g	$822	2023-01-10
Alichem	A061000415-250mg	2-Amino-1H-benzimidazole-6-carboxamide	1207452-23-0	98%	250mg	$755.25	2023-09-04
Alichem	A061000415-500mg	2-Amino-1H-benzimidazole-6-carboxamide	1207452-23-0	98%	500mg	$1164.64	2023-09-04
Alichem	A061000415-1g	2-Amino-1H-benzimidazole-6-carboxamide	1207452-23-0	98%	1g	$2015.19	2023-09-04
Enamine	EN300-1271992-0.05g	2-amino-1H-1,3-benzodiazole-5-carboxamide	1207452-23-0	95%	0.05g	$174.0	2023-05-23
Enamine	EN300-1271992-0.1g	2-amino-1H-1,3-benzodiazole-5-carboxamide	1207452-23-0	95%	0.1g	$257.0	2023-05-23
Enamine	EN300-1271992-0.25g	2-amino-1H-1,3-benzodiazole-5-carboxamide	1207452-23-0	95%	0.25g	$367.0	2023-05-23
Enamine	EN300-1271992-0.5g	2-amino-1H-1,3-benzodiazole-5-carboxamide	1207452-23-0	95%	0.5g	$579.0	2023-05-23

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